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Compound of Interest

Compound Name:
2,4-Diaminophenol

dihydrochloride

Cat. No.: B048997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity registered

under CAS number 137-09-7, 2,4-Diaminophenol dihydrochloride. It details the compound's

synonyms and key physical and chemical characteristics.

Chemical Identity and Synonyms
The compound with CAS number 137-09-7 is formally known as 2,4-Diaminophenol
dihydrochloride. It is an aromatic amine and a dihydrochloride salt of 2,4-diaminophenol.[1]

This compound is widely known in various industries, particularly in photography and

cosmetics, under several trivial and trade names.

A comprehensive list of synonyms includes:

Amidol[2][3][4][5]

4-Hydroxy-m-phenylenediamine dihydrochloride[4]

Acrol[1][2][3][6]

Dianol[1][2][3][6]

Diamidophenol hydrochloride[2][3][6]
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2,4-Diaminophenol HCl[2][3]

Phenol, 2,4-diamino-, dihydrochloride[2]

NCI-C60026[3]

UNII-T1IYY101NX[6]

Physical and Chemical Characteristics
2,4-Diaminophenol dihydrochloride is a stable compound, though it can be sensitive to heat

and light. It is incompatible with strong oxidizing agents and acids.[7][8] The compound typically

appears as a crystalline powder, with its color ranging from white and beige to gray-green or

even dark brown.[9][10]

The key physical and chemical properties are summarized in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₆H₈N₂O·2HCl [4][5]

Molecular Weight 197.06 g/mol [4][11]

Appearance

Crystalline powder; color can

be beige, grayish-white, or

gray-green.

[2][9][12]

Melting Point 222 °C (with decomposition) [5][7][9][11]

Solubility Water: 27.5 g/100 mL (15 °C) [9]

Soluble in acids and alkalies.

Somewhat soluble in alcohol

and acetone.

Slightly soluble in ether,

chloroform, and petroleum

ether.

[1]

pH 1-2 (50g/L in H₂O at 20 °C) [9]

Bulk Density 310 kg/m ³ [7]

InChI Key
KQEIJFWAXDQUPR-

UHFFFAOYSA-N
[5][6]

SMILES Cl.Cl.Nc1ccc(O)c(N)c1 [5]

Logical Relationships of Chemical Identifiers
The following diagram illustrates the relationship between the CAS registry number and the

various names and synonyms for 2,4-Diaminophenol dihydrochloride.
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CAS: 137-09-7

2,4-Diaminophenol
dihydrochloride

Primary Name

Trade Names

Known As

Chemical Synonyms

Also Known As

Amidol Acrol Dianol
4-Hydroxy-m-phenylenediamine

dihydrochloride
Diamidophenol
hydrochloride

Click to download full resolution via product page

Relationship between CAS 137-09-7 and its synonyms.

Representative Experimental Protocol: Purity
Analysis by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a standard analytical technique for

assessing the purity of chemical compounds like 2,4-Diaminophenol dihydrochloride. While

specific parameters may vary based on the equipment and exact methodology, the following

protocol outlines a representative approach.

Objective
To determine the purity of a 2,4-Diaminophenol dihydrochloride sample by quantifying the

main component and detecting any potential impurities.

Materials and Reagents
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2,4-Diaminophenol dihydrochloride sample

HPLC-grade acetonitrile

HPLC-grade water

Phosphoric acid or Formic acid (for mobile phase modification)

Volumetric flasks, pipettes, and vials

Instrumentation
HPLC system equipped with a UV-Vis detector

Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Data acquisition and processing software

Workflow Diagram
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1. Sample Preparation
(Dissolve in mobile phase)

4. Sample Injection
(Inject precise volume)

2. Mobile Phase Preparation
(e.g., Acetonitrile/Water with acid)

3. HPLC System Setup
(Equilibrate C18 column)

5. Chromatographic Separation
(Isocratic or gradient elution)

6. UV Detection
(Monitor at specific wavelength)

7. Data Analysis
(Integrate peaks, calculate % purity)

Click to download full resolution via product page

General workflow for HPLC purity analysis.

Procedure
Mobile Phase Preparation: Prepare a suitable mobile phase. A common starting point for

aromatic amines is a mixture of acetonitrile and water, with a small amount of acid (e.g.,

0.1% phosphoric acid) to improve peak shape. The exact ratio will depend on the column

and desired separation.

Standard Preparation: Accurately weigh a known amount of a reference standard of 2,4-
Diaminophenol dihydrochloride and dissolve it in the mobile phase to create a stock

solution. Prepare a series of dilutions to generate a calibration curve.
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Sample Preparation: Accurately weigh the sample to be tested and dissolve it in the mobile

phase to a concentration similar to the standard solutions.

Chromatographic Conditions:

Column: Reversed-phase C18

Flow Rate: Typically 1.0 mL/min

Injection Volume: 10-20 µL

Detector Wavelength: Determined by scanning the UV spectrum of the compound; a

wavelength of maximum absorbance should be chosen.

Column Temperature: Maintained at a constant temperature, e.g., 25 °C.

Analysis:

Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject the standard solutions followed by the sample solution.

Record the chromatograms.

Data Processing:

Identify the peak corresponding to 2,4-Diaminophenol dihydrochloride based on the

retention time of the standard.

Integrate the area of all peaks in the sample chromatogram.

Calculate the purity of the sample by expressing the area of the main peak as a

percentage of the total area of all peaks.

This protocol provides a foundational method for the analysis of 2,4-Diaminophenol
dihydrochloride. For regulatory or cGMP (current Good Manufacturing Practice) purposes,

this method would require full validation to demonstrate its accuracy, precision, linearity, and

robustness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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